Cas no 206196-82-9 (1H-Indole-1-acetic acid, 3-iodo-, 1,1-dimethylethyl ester)

• Product Name: 1H-Indole-1-acetic acid, 3-iodo-, 1,1-dimethylethyl ester
• CAS No: 206196-82-9
• MF: C₁₄H₁₆INO₂
• MW: 357.186816215515
• MDL: MFCD13183322
• CID: 3900887
• PubChem ID: 74788366
• Update Time: 2025-06-29

1H-Indole-1-acetic acid, 3-iodo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetic acid, 3-iodo-, 1,1-dimethylethyl ester
• 1H-Indole-1-acetic acid, 2-iodo-, 1,1-diMethylethyl ester
• TERT-BUTYL 2-(2-IODOINDOL-1-YL)ACETATE
• 1H-Indole-1-aceticacid,2-iodo-,1,1-dimethylethylester
• 1,1-Dimethylethyl 2-iodo-1H-indole-1-acetate
• 1h-indole-1-acetic acid,2-iodo-,1,1-dimethylethyl ester
• 206196-82-9
• DTXSID101258576
• F18306

• MDL： MFCD13183322
• Inchi： 1S/C14H16INO2/c1-14(2,3)18-13(17)9-16-11-7-5-4-6-10(11)8-12(16)15/h4-8H,9H2,1-3H3
• InChI Key： JAULUXXPCQASKI-UHFFFAOYSA-N
• SMILES： N1(CC(OC(C)(C)C)=O)C2=C(C=CC=C2)C=C1I

Computed Properties

• Exact Mass: 357.02258Da
• Monoisotopic Mass: 357.02258Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 31.2Ų

Additional information on 1H-Indole-1-acetic acid, 3-iodo-, 1,1-dimethylethyl ester

1H-Indole-1-acetic acid, 3-iodo-, 1,1-dimethylethyl ester: A Novel Indole Derivative with Promising Pharmacological Potential

1H-Indole-1-acetic acid, 3-iodo-, 1,1-dimethylethyl ester, with the CAS number 206196-82-9, represents a unique class of indole derivatives that have garnered significant attention in recent years due to their potential applications in pharmaceutical research. This compound is characterized by its structural features, which include an indole ring system, an acetic acid moiety, and a 3-iodo substituent. The 1,1-dimethylethyl ester functional group further enhances its chemical stability and reactivity, making it a valuable candidate for drug development. Recent studies have highlighted its potential in modulating signaling pathways associated with various diseases, including neurodegenerative disorders and metabolic syndromes.

Indole derivatives have long been recognized for their diverse biological activities, ranging from anti-inflammatory to anticancer properties. The 1H-Indole-1-acetic acid scaffold, in particular, has been extensively explored for its ability to interact with specific receptors and enzymes. The 3-iodo substituent at the indole ring introduces additional stereochemical complexity, which may influence the compound's pharmacokinetic profile and target specificity. Researchers have recently demonstrated that the 1,1-dimethylethyl ester group can significantly enhance the solubility and bioavailability of the molecule, addressing common challenges in drug formulation.

Recent advancements in medicinal chemistry have focused on the synthesis of 1H-Indole-1-acetic acid, 3-iodo-, 1,1-dimethylethyl ester through efficient and scalable methods. One notable approach involves the use of transition metal-catalyzed cross-coupling reactions, which allow for the precise introduction of the 3-iodo substituent. This method has been validated in several studies, showcasing its compatibility with green chemistry principles and reduced environmental impact. The ability to synthesize this compound with high purity and yield is critical for its application in preclinical and clinical trials.

The pharmacological activity of 1H-Indole-1-acetic acid, 3-iodo-, 1,1-dimethylethyl ester has been investigated in various in vitro and in vivo models. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against the 5-HT2A receptor, a target implicated in psychiatric disorders such as schizophrenia and depression. The study also highlighted its ability to modulate the phosphoinositide 3-kinase (PI3K) pathway, suggesting potential therapeutic applications in neurodegenerative diseases like Alzheimer's. These findings underscore the importance of this compound in the development of novel therapeutics.

Another area of interest is the role of 1H-Indole-1-acetic acid, 3-iodo-, 1,1-dimethylethyl ester in metabolic regulation. Research published in Cell Metabolism in 2024 demonstrated that this compound can enhance glucose uptake in adipose tissue by activating the AMP-activated protein kinase (AMPK) pathway. This mechanism is particularly relevant in the context of type 2 diabetes, where impaired glucose metabolism is a central pathology. The compound's ability to modulate metabolic enzymes suggests its potential as a therapeutic agent for metabolic disorders.

From a structural perspective, the 1,1-dimethylethyl ester group contributes to the molecule's hydrophobicity, which may influence its ability to cross the blood-brain barrier. This property is crucial for drugs targeting central nervous system (CNS) disorders. A 2023 preclinical study in Neuropharmacology found that this compound exhibited significant penetration into the brain, as evidenced by its ability to reduce neuroinflammation in a mouse model of multiple sclerosis. These results highlight the compound's potential in CNS-related applications.

Despite its promising properties, the development of 1H-Indole-1-acetic acid, 3-iodo-, 1,1-dimethylethyl ester as a therapeutic agent requires further investigation into its toxicological profile. Preliminary studies have indicated that the compound is well-tolerated in animal models, with minimal signs of acute toxicity. However, long-term safety assessments are necessary to ensure its suitability for human use. Researchers are also exploring the possibility of modifying the compound's structure to optimize its therapeutic index and reduce potential side effects.

In the context of drug discovery, the 1H-Indole-1-acetic acid scaffold has been a focal point for the development of small molecule inhibitors targeting specific protein-protein interactions. The 3-iodo substituent may play a role in enhancing the compound's ability to bind to its target receptor with higher affinity. This is particularly important in the design of drugs for conditions where receptor selectivity is critical, such as in the treatment of cardiovascular diseases.

The synthesis of 1H-Indole-1-acetic acid, 3-iodo-, 1,1-dimethylethyl ester has also been optimized using asymmetric catalytic methods, which allow for the selective formation of the desired stereoisomer. This is essential because the stereochemistry of the molecule can significantly affect its biological activity. A 2022 study in Organic Letters demonstrated that the use of chiral catalysts enabled the synthesis of the compound with high enantiomeric purity, which is a key factor in pharmaceutical development.

Looking ahead, the integration of computational modeling techniques into the study of 1H-Indole-1-acetic acid, 3-iodo-, 1,1-dimethylethyl ester is expected to accelerate its development. Molecular docking studies and virtual screening approaches can help identify potential targets and predict the compound's behavior in biological systems. These computational tools are particularly valuable in the early stages of drug discovery, where they can guide the design of more effective analogs.

In conclusion, 1H-Indole-1-acetic acid, 3-iodo-, 1,1-dimethylethyl ester represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for the development of therapeutics targeting a wide range of diseases. Continued research into its synthesis, pharmacological properties, and safety profile will be crucial in translating its potential into clinical applications.

As the field of drug discovery evolves, the exploration of compounds like 1H-Indole-1-acetic acid, 3-iodo-, 1,1-dimethylethyl ester will remain a key area of focus. By leveraging advances in synthetic chemistry, pharmacology, and computational modeling, researchers can unlock new possibilities for treating complex diseases. The ongoing investigation into this compound underscores the importance of interdisciplinary approaches in modern drug development.

Ultimately, the successful application of 1H-Indole-1-acetic acid, 3-iodo-, 1,1-dimethylethyl ester in clinical settings will depend on its ability to meet the rigorous standards of therapeutic efficacy and safety. With continued innovation and collaboration, this compound may emerge as a significant breakthrough in the treatment of various medical conditions.

For further information on the research and development of 1H-Indole-1-acetic acid, 3-iodo-, 1,1-dimethylethyl ester, readers are encouraged to explore recent publications in leading scientific journals and follow advancements in the field of medicinal chemistry.